Cas no 14159-57-0 (Phenyl(pyridin-2-yl)methanol)

• Product name: Phenyl(pyridin-2-yl)methanol
• CAS No: 14159-57-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD00186514
• CID: 202116

Phenyl(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-phenyl-
• phenyl(pyridin-2-yl)methanol
• α- phenyl-2-pyridinemethanol
• (1S)-2-phenylpyridin-2-ylcarbinol
• (S)-phenyl(pyridin-2-yl)methanol
• (S)-Phenyl-< 2> pyridyl-methanol
• AC1L7RZY
• AC1Q76RC
• F0472-0022
• Phenyl(2-pyridinyl)methanol
• phenyl(2-pyridyl)methanol
• phenyl-2-pyridylmethan-1-ol
• phenyl-A-pyridylcarbinol
• Phenyl-pyridin-2-yl-methanol
• SureCN477369
• Carbinoxamine Impurity B
• alpha-Phenyl-2-pyridinemethanol
• 2-Pyridinemethanol, alpha-phenyl-
• UYESUYBXKHPUDU-UHFFFAOYSA-N
• 2-Pyridinemethanol, .alpha.-phenyl-
• pyridylphenylcarbinol
• 2-Pyridylbenzylalcohol
• phenyl-2-pyridylmethanol
• 2-pyridyl phenyl carbinol
• Oprea1_080174
• Oprea1_549351
• Phenyl(pyridin-2-yl)methanol

• MDL： MFCD00186514
• Inchi： 1S/C12H11NO/c14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11/h1-9,12,14H
• InChI Key： UYESUYBXKHPUDU-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C1=C([H])C([H])=C([H])C([H])=N1)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 185.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83-84 ºC (hexane chloroform )
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 33.12
• LogP: 2.16330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives